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Compound of Interest

Compound Name: Propoxon

Cat. No.: B13943047 Get Quote

Introduction

Propoxon, a carbamate insecticide, is a potent cholinesterase inhibitor.[1] Its handling in a

laboratory setting requires strict adherence to safety protocols to minimize the risk of exposure

to researchers, scientists, and drug development professionals.[2] These application notes

provide comprehensive guidance on the safe handling, storage, and disposal of Propoxon,

ensuring a secure research environment.

1. Chemical and Physical Properties

Propoxon is a white to tan crystalline powder with a faint, characteristic odor.[3] It is slightly

soluble in water but soluble in most polar solvents.[4] It is unstable in alkaline media.[4] When

heated to decomposition, it emits toxic fumes of nitrogen oxides and methyl isocyanate.[3][4]

Table 1: Physical and Chemical Properties of Propoxon
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Property Value Reference

Molecular Formula C11H15NO3 [5]

Molecular Weight 209.2 g/mol [5]

Melting Point 87.5 - 90°C [6]

Vapor Pressure 7e-06 mmHg [3]

Water Solubility 1.75 g/L at 20°C [6]

Log Kow 1.56 at 20°C [6]

2. Toxicity Data

Propoxon is toxic by ingestion, inhalation, and skin absorption.[4] Acute exposure can lead to

cholinergic symptoms such as blurred vision, nausea, vomiting, sweating, and in high doses,

respiratory depression and death.[1][7] Chronic exposure in animal studies has shown effects

on the liver and bladder.[7]

Table 2: Summary of Toxicological Data for Propoxon
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Parameter Value Species Reference

Oral LD50 40 - 150 mg/kg Rat [8]

Dermal LD50
>1000 mg/kg (for

technical Propoxur)
Rabbit [9]

NOEL (maternal

toxicity)
3 mg/kg Rat [9]

NOEL (developmental

toxicity)
10 mg/kg Rabbit [9]

Human LOEL

(cholinergic signs)
0.36 mg/kg Human [8]

Human NOEL (30-

minute)
0.2 mg/kg Human [8]

NIOSH REL (10-hour

TWA)
0.5 mg/m³ N/A [10]

ACGIH TLV (8-hour

TWA)
0.5 mg/m³ N/A [10]

3. Personal Protective Equipment (PPE)

The proper selection and use of PPE are critical to prevent exposure to Propoxon.[2] The

required PPE varies depending on the handling scenario.

Table 3: Recommended Personal Protective Equipment for Propoxon Handling
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Operation PPE Component Specification Rationale

Routine Handling

(e.g., weighing,

preparing solutions)

Gloves

Chemical-resistant

gloves (e.g.,

neoprene, nitrile)[2]

Prevents skin contact,

a primary route of

exposure.[2]

Lab Coat/Protective

Clothing

Long-sleeved lab coat

or chemical-resistant

suit.[2]

Protects skin from

splashes and

contamination.[2]

Eye Protection

Safety glasses with

side shields or

chemical splash

goggles.[2]

Protects eyes from

accidental splashes.

[2]

Mixing and Loading

Concentrates
Gloves

Chemical-resistant

gauntlet-style gloves.

[2]

Provides extended

protection to the

forearm.[2]

Apron
Chemical-resistant

apron.[2]

Offers an additional

layer of protection

against spills.[2]

Eye Protection

Chemical splash

goggles and a face

shield.[2]

Provides maximum

protection for the face

and eyes.[2]

Spill Cleanup Gloves

Chemical-resistant

gloves (e.g.,

neoprene, nitrile).[2]

Essential for handling

contaminated

materials.[2]

Protective Clothing
Chemical-resistant

suit or coveralls.[2]

Protects against

widespread

contamination.[2]

Respiratory Protection

NIOSH-approved

respirator with organic

vapor cartridges.[2]

Protects against

inhalation of vapors

from the spill.[2]

Footwear
Chemical-resistant

boots.[2]

Prevents

contamination of

footwear.[2]
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4. Storage and Handling

Always handle Propoxon in a well-ventilated area or under a chemical fume hood.[11]

Avoid direct contact with skin and eyes.[11]

Do not eat, drink, or smoke in areas where Propoxon is handled or stored.[11]

Wash hands thoroughly with soap and water after handling.[11]

Store Propoxon in its original, tightly sealed, and clearly labeled container in a cool, dry, and

well-ventilated area.[1][12]

Store away from incompatible materials such as strong oxidizers and alkalis.[1]

The storage area should be locked to prevent unauthorized access.[1]

5. Spill and Waste Disposal

Propoxon and any materials contaminated with it are classified as hazardous waste.[1] In the

United States, solid waste containing propoxur is assigned the EPA waste number U411.[1]

Spill Cleanup: In case of a spill, evacuate the area and restrict access.[11] Wearing full PPE,

contain the spill with an absorbent material like sand or vermiculite.[11] Collect the absorbed

material using non-sparking tools and place it in a labeled, sealable container for disposal as

hazardous waste.[11] Decontaminate the spill area with detergent and water.[11]

Waste Disposal: All Propoxon waste, including unused product, contaminated PPE, and

empty containers, must be collected in designated, sealed, and clearly labeled containers.[1]

Do not mix Propoxon waste with other chemical waste streams unless permitted by your

institution's hazardous waste management plan.[1] Dispose of the waste through a licensed

hazardous waste disposal company. Maintain detailed records of waste generation and

disposal.[1]

Protocols
Protocol 1: General Handling and Solution Preparation
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Preparation: Before handling Propoxon, ensure that a designated work area in a chemical

fume hood is clean and uncluttered. Assemble all necessary materials, including Propoxon,

solvents, glassware, and PPE.

PPE: Don the appropriate PPE for routine handling as specified in Table 3 (chemical-

resistant gloves, lab coat, and safety glasses).

Weighing: Carefully weigh the desired amount of Propoxon powder in a tared, stable

container within the fume hood to minimize dust inhalation.

Solution Preparation: Add the weighed Propoxon to the solvent in a suitable container. Mix

gently to dissolve.

Cleanup: After use, decontaminate all glassware and equipment that came into contact with

Propoxon. Collect all waste, including contaminated wipes and disposable PPE, in a

designated hazardous waste container.

Handwashing: Remove PPE and wash hands thoroughly with soap and water.

Protocol 2: Decontamination of Glassware and Equipment

Initial Rinse: Rinse the contaminated glassware and equipment three times with a suitable

solvent (e.g., acetone or methanol) to remove the bulk of the Propoxon residue. Collect the

rinsate as hazardous waste.

Washing: Wash the rinsed items with a laboratory detergent and warm water.

Final Rinse: Rinse the items thoroughly with deionized water.

Drying: Allow the glassware and equipment to air dry completely before reuse or storage.

Protocol 3: Chemical Degradation of Propoxon Waste (for specialized facilities)

Note: Chemical degradation methods should only be performed by trained personnel in

facilities equipped to handle such procedures.

A. Alkaline Hydrolysis

Methodological & Application
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Propoxon is susceptible to hydrolysis under alkaline conditions.[13]

Dilute the aqueous Propoxon waste to a concentration of less than 1%.

Slowly add a 10% sodium hydroxide solution while stirring until the pH of the solution is

between 10 and 12.

Allow the solution to stand for at least 24 hours to ensure complete hydrolysis.

Neutralize the solution with a dilute acid (e.g., hydrochloric acid) to a pH between 6 and 8.

Dispose of the neutralized solution in accordance with local regulations.

B. Advanced Oxidation Processes (AOPs)

Electrochemical advanced oxidation processes, such as photoelectro-Fenton (PEF), have been

shown to be effective in mineralizing Propoxon.[14][15] This method is highly specialized and

requires specific equipment.
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Caption: Workflow for the safe handling and disposal of Propoxon.
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Propoxon Spill Occurs
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Caption: Decision workflow for managing a Propoxon spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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